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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of tolpyralate tank mixes

against pre-packaged herbicide blends, supported by experimental data. The information is

intended to assist researchers and scientists in evaluating weed management strategies in

corn and cereals.

Executive Summary
Tolpyralate, a 4-hydroxyphenyl-pyruvate dioxygenase (HPPD) inhibitor, demonstrates robust

performance in controlling a wide spectrum of broadleaf and grass weeds when used in tank

mixes, particularly with atrazine in corn and bromoxynil in cereals. These tank mixes offer the

flexibility to adjust partner herbicides and their rates to target specific weed pressures. Pre-

packaged blends containing tolpyralate, such as Tolvera™ (tolpyralate + bromoxynil), provide

convenience and have shown comparable or, in some cases, improved performance over tank-

mixed equivalents, especially in grass weed control. However, direct comparative studies

between tolpyralate tank mixes and other commercially available pre-packaged blends in corn

are limited in the public scientific literature. This guide synthesizes available data to draw

objective comparisons.
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Tolpyralate is frequently tank-mixed with atrazine for post-emergence weed control in corn.

This combination leverages the synergistic or additive effects of two different modes of action

(HPPD and PSII inhibition) to broaden the weed control spectrum and enhance efficacy.

Key Findings:

Broad Spectrum Control: A tank mix of tolpyralate and atrazine provides effective control of

numerous annual broadleaf and grass weeds.[1][2][3]

Synergistic Effects: The addition of atrazine to tolpyralate significantly reduces the effective

dose of tolpyralate required for 90% control of several weed species, indicating a

synergistic relationship.[1]

Enhanced Grass Control: The addition of a grass herbicide, such as acetochlor or

dimethenamid-p, to a tolpyralate + atrazine tank mix can further improve the control of

annual grasses like barnyardgrass and foxtail species.[4]

Comparison with other HPPD Tank Mixes: In a field study, a tank mix of tolpyralate (30 and

100 g a.i. ha-1) and atrazine (1,000 and 2,000 g a.i. ha-1) demonstrated effective control of

grasses (81-99%), Bidens pilosa (94-99%), and Amaranthus spp. (93-99.8%). This

performance was comparable to tank mixes of mesotrione + atrazine and tembotrione +

atrazine.[2]

Table 1: Efficacy of Tolpyralate + Atrazine Tank Mix on Various Weed Species in Corn
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Weed Species
Tolpyralate
Rate (g a.i./ha)

Atrazine Rate
(g a.i./ha)

Control
Efficacy (%)

Reference

Common

Waterhemp

(Amaranthus

rudis)

11-17 560 90 [1]

Common

Lambsquarters

(Chenopodium

album)

11-17 560 90 [1]

Velvetleaf

(Abutilon

theophrasti)

11-17 560 90 [1]

Henbit (Lamium

amplexicaule)
11-17 560 90 [1]

Grasses

(unspecified)
30 - 100 1,000 - 2,000 81 - 99 [2]

Bidens pilosa 30 - 100 1,000 - 2,000 94 - 99 [2]

Amaranthus spp. 30 - 100 1,000 - 2,000 93 - 99.8 [2]

Barnyardgrass

(Echinochloa

crus-galli)

30 560 78 [4]

Green/Giant

Foxtail (Setaria

spp.)

30 560 69 [4]

Performance of Tolpyralate + Bromoxynil in Cereals:
Tank Mix vs. Pre-packaged Blend
A pre-packaged formulation of tolpyralate and bromoxynil (trade name: Tolvera™) is available

for weed control in cereals. Studies have compared the efficacy of this premix to a tank mix of
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the same active ingredients.

Key Findings:

Improved Efficacy over Stand-alone Components: Tank-mixing tolpyralate and bromoxynil

improves broadleaf (60-100%) and grass (45-94%) weed control compared to the individual

components.[5][6]

Premix vs. Tank Mix: The pre-packaged blend of tolpyralate and bromoxynil provided similar

broadleaf weed control but better grass weed control compared to the tank-mix

combinations.[5][6] This could be attributed to the presence of surfactants in the premix

formulation.

Synergistic and Additive Effects: An additive or synergistic effect between tolpyralate and

bromoxynil has been observed for several weed species, including kochia, chickweed, wild

mustard, corn poppy, barnyardgrass, green foxtail, and fall panicum.[5][6]

Comparison with other Commercial Premixes: In a study in spring wheat, Tolvera™

(tolpyralate + bromoxynil) provided kochia control similar to Huskie FX (bromoxynil +

fluroxypyr + pyrasulfotole) and Batalium Amped (fluroxypyr + flucarbazone + bromoxynil),

and greater control than Talinor (bicyclopyrone + bromoxynil).[7] Wild buckwheat control was

greater with Huskie FX or Batalium Amped compared to Tolvera™ alone.[7]

Table 2: Efficacy of Tolpyralate + Bromoxynil (Tank Mix vs. Premix) on Various Weed Species

in Cereals
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Weed
Species

Tolpyralate
Rate (g
a.i./ha)

Bromoxynil
Rate (g
a.i./ha)

Formulation
Control
Efficacy (%)

Reference

Broadleaf

Weeds

(general)

15 150
Tank Mix &

Premix
>95 [5][6]

Green Foxtail

(Setaria

viridis)

15 150
Tank Mix &

Premix
>90 [5][6]

Barnyardgras

s

(Echinochloa

crus-galli)

15 150
Tank Mix &

Premix
>90 [5][6]

Large

Crabgrass

(Digitaria

sanguinalis)

15 150
Tank Mix &

Premix
>90 [5][6]

Kochia

(Kochia

scoparia)

11 oz/A

(Tolvera)
- Premix Not specified [7]

Kochia

(Kochia

scoparia)

14.7 oz/A

(Tolvera)
- Premix Not specified [7]

Common

Lambsquarter

s

(Chenopodiu

m album)

11 & 14.7

oz/A (Tolvera)
- Premix

Similar

across

treatments

[7]

Wild

Buckwheat

(Polygonum

convolvulus)

14.7 oz/A

(Tolvera)
- Premix

Greater than

11 oz/A rate
[7]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.cambridge.org/core/journals/weed-technology/article/weed-control-and-crop-safety-with-premixed-tolpyralate-and-bromoxynil-on-cereals/D2ED23831993EFACE9D41E47EAE18C38
https://www.researchgate.net/publication/390150556_Weed_control_and_crop_safety_with_premixed_tolpyralate_and_bromoxynil_in_cereals
https://www.cambridge.org/core/journals/weed-technology/article/weed-control-and-crop-safety-with-premixed-tolpyralate-and-bromoxynil-on-cereals/D2ED23831993EFACE9D41E47EAE18C38
https://www.researchgate.net/publication/390150556_Weed_control_and_crop_safety_with_premixed_tolpyralate_and_bromoxynil_in_cereals
https://www.cambridge.org/core/journals/weed-technology/article/weed-control-and-crop-safety-with-premixed-tolpyralate-and-bromoxynil-on-cereals/D2ED23831993EFACE9D41E47EAE18C38
https://www.researchgate.net/publication/390150556_Weed_control_and_crop_safety_with_premixed_tolpyralate_and_bromoxynil_in_cereals
https://www.cambridge.org/core/journals/weed-technology/article/weed-control-and-crop-safety-with-premixed-tolpyralate-and-bromoxynil-on-cereals/D2ED23831993EFACE9D41E47EAE18C38
https://www.researchgate.net/publication/390150556_Weed_control_and_crop_safety_with_premixed_tolpyralate_and_bromoxynil_in_cereals
https://www.ndsu.edu/agriculture/sites/default/files/2025-01/03-%20Evaluation%20of%20Tolvera%20for%20Weed%20Control%20in%20Spring%20Wheat.pdf
https://www.ndsu.edu/agriculture/sites/default/files/2025-01/03-%20Evaluation%20of%20Tolvera%20for%20Weed%20Control%20in%20Spring%20Wheat.pdf
https://www.ndsu.edu/agriculture/sites/default/files/2025-01/03-%20Evaluation%20of%20Tolvera%20for%20Weed%20Control%20in%20Spring%20Wheat.pdf
https://www.ndsu.edu/agriculture/sites/default/files/2025-01/03-%20Evaluation%20of%20Tolvera%20for%20Weed%20Control%20in%20Spring%20Wheat.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Methodology for Tolpyralate + Atrazine Efficacy Trials in Corn

Experimental Design: Field studies were conducted using a randomized complete block

design with four replications.

Treatments: Tolpyralate was applied at various rates (e.g., 0, 5, 20, 29, 40, 50, and 100 g

a.i. ha-1) alone or in a tank mix with a constant rate of atrazine (e.g., 560 g a.i. ha-1).[1]

Another study compared tolpyralate (30 and 100 g a.i. ha-1) tank-mixed with atrazine (1,000

and 2,000 g a.i. ha-1) to other HPPD inhibitor tank mixes.[2]

Application: Herbicides were applied post-emergence when corn was at the V2 stage and

weeds were at a specified height.

Data Collection: Weed control was visually assessed at various intervals after application

(e.g., 30 and 60 days after treatment). Crop injury was also visually rated. Crop yield was

determined at the end of the season.

Statistical Analysis: Data were subjected to analysis of variance (ANOVA), and means were

compared using an appropriate test (e.g., Tukey's test at p<0.05).[2]

Methodology for Tolpyralate + Bromoxynil Efficacy Trials in Cereals

Experimental Design: Greenhouse trials were conducted in a randomized complete block

design with four replications.

Treatments: Combinations of tolpyralate and bromoxynil at a 1:10 ratio (3.75 + 37.5, 7.5 +

75, 11.25 + 112.5, and 15 + 150 g a.i. ha-1) were tested as both tank-mixes and a pre-

packaged formulation. Stand-alone treatments of each herbicide were also included.[5][6] A

field trial in spring wheat compared two rates of the tolpyralate + bromoxynil premix

(Tolvera™) with other commercial herbicides.[7]

Application: Herbicides were applied when weeds were 2 to 3 inches in height.

Data Collection: Weed control was assessed at 2 and 4 weeks after treatment.[7]
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Statistical Analysis: The expected weed control for tank mixes was calculated using Colby's

equation, and observed values were compared to expected values to determine synergistic,

additive, or antagonistic effects.

Visualizations
Mode of Action of Tolpyralate

Tolpyralate is an inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD). This

enzyme is a key component in the biochemical pathway that synthesizes plastoquinone, a vital

cofactor for carotenoid biosynthesis. By inhibiting HPPD, tolpyralate disrupts the production of

carotenoids. Carotenoids protect chlorophyll from photo-oxidation. In the absence of

carotenoids, chlorophyll is destroyed by sunlight, leading to the characteristic bleaching

symptoms in susceptible weeds, followed by necrosis and death.

Tyrosine 4-Hydroxyphenylpyruvate
(HPPA) HPPD Enzyme HomogentisateCatalyzes

Tolpyralate

Plastoquinone
Biosynthesis

Carotenoid
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(by sunlight)

Bleaching &
Weed Death

Protection

Click to download full resolution via product page

Caption: Tolpyralate's mode of action via HPPD enzyme inhibition.

Experimental Workflow for Herbicide Efficacy Comparison

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.benchchem.com/product/b1419106?utm_src=pdf-body-img
https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Trial Design

Randomized Complete
Block Design

Treatment Allocation:
- Tolpyralate Tank Mix
- Pre-packaged Blend

- Untreated Control

Herbicide Application
(Post-emergence)

Data Collection

Weed Control Assessment
(Visual Rating %)

Crop Injury Assessment
(Visual Rating %)

Crop Yield Measurement
(at harvest)

Statistical Analysis
(ANOVA, Mean Separation)

Conclusion:
Comparative Performance

Click to download full resolution via product page

Caption: Generalized workflow for comparative herbicide efficacy trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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